(Heptafluoropropyl)trimethylsilane
Overview
Description
(Heptafluoropropyl)trimethylsilane, also known as 1-(Trimethylsilyl)heptafluoropropane, is a chemical compound with the linear formula CF3CF2CF2Si(CH3)3 . It is used in the preparation of perfluoroalkyl compounds and heptafluoro-n-propyl derivatives of phosphorus and silicon .
Synthesis Analysis
(Heptafluoropropyl)trimethylsilane is a reactant involved in various chemical reactions. It is used in trifluoromethylation of arenes, nucleophilic addition followed by intramolecular aza-Michael reactions, and perfluoroalkylation of carbonyl compounds, aldimines, and other organic substrates .Molecular Structure Analysis
The molecular weight of (Heptafluoropropyl)trimethylsilane is 242.21 g/mol . Its molecular formula is C6H9F7Si .Chemical Reactions Analysis
As a reactant, (Heptafluoropropyl)trimethylsilane is involved in trifluoromethylation of arenes, nucleophilic addition followed by intramolecular aza-Michael reactions, and perfluoroalkylation of carbonyl compounds, aldimines, and other organic substrates .Physical And Chemical Properties Analysis
(Heptafluoropropyl)trimethylsilane is a liquid at room temperature . It has a refractive index of 1.324 and a density of 1.195 g/mL at 25 °C . It has a boiling point of 88 °C .Scientific Research Applications
Trifluoromethylation of Arenes
(Heptafluoropropyl)trimethylsilane is used as a reactant in the trifluoromethylation of arenes . Trifluoromethylation is a type of chemical reaction where a trifluoromethyl group is introduced into a molecule. This process is important in the field of medicinal chemistry as it can enhance the biological activity of certain compounds.
Nucleophilic Addition
This compound is involved in nucleophilic addition followed by intramolecular aza-Michael reactions . Aza-Michael addition is a specific type of Michael addition where a nitrogen atom is involved in the addition. It’s a useful reaction in organic synthesis for constructing carbon-nitrogen bonds.
Perfluoroalkylation of Carbonyl Compounds
(Heptafluoropropyl)trimethylsilane is used in the perfluoroalkylation of carbonyl compounds . Perfluoroalkylation involves the introduction of a perfluoroalkyl group into a molecule. This can improve the stability and other properties of the resulting compounds.
Perfluoroalkylation of Aldimines
Similarly, this compound is also used in the perfluoroalkylation of aldimines . Aldimines are a type of imine that have an aldehyde functional group. The perfluoroalkylation can modify the properties of these compounds.
Preparation of Perfluoroalkyl Compounds
(Heptafluoropropyl)trimethylsilane is used to prepare perfluoroalkyl compounds . These compounds contain a perfluoroalkyl group, which is an alkyl group where all the hydrogen atoms have been replaced by fluorine atoms. These compounds have unique properties such as high thermal stability and resistance to chemical reactions.
Synthesis of Heptafluoro-n-propyl Derivatives
This compound is used in the synthesis of heptafluoro-n-propyl derivatives of phosphorus and silicon . These derivatives can have various applications in different fields of chemistry.
Safety And Hazards
(Heptafluoropropyl)trimethylsilane is classified as a flammable liquid and vapor . It is advised to keep the substance away from heat, sparks, open flames, and hot surfaces . In case of skin contact, it is recommended to remove all contaminated clothing and rinse the skin with water . If inhaled, the person should be moved to fresh air .
properties
IUPAC Name |
1,1,2,2,3,3,3-heptafluoropropyl(trimethyl)silane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9F7Si/c1-14(2,3)6(12,13)4(7,8)5(9,10)11/h1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKLASFRWKXWKII-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)C(C(C(F)(F)F)(F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9F7Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70400078 |
Source
|
| Record name | (Heptafluoropropyl)trimethylsilane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70400078 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Heptafluoropropyl)trimethylsilane | |
CAS RN |
3834-42-2 |
Source
|
| Record name | (Heptafluoropropyl)trimethylsilane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70400078 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (Heptafluoropropyl)trimethylsilane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does (Heptafluoropropyl)trimethylsilane interact with carbonyl compounds, and what makes it a useful reagent?
A1: (Heptafluoropropyl)trimethylsilane (1c) reacts with carbonyl compounds like aldehydes and ketones through a fluoride-initiated catalytic process []. The fluoride ion attacks the silicon atom, generating a reactive perfluoroalkyl anion. This anion then adds to the carbonyl group, forming an oxyanionic intermediate. This intermediate can then further catalyze the reaction. This method allows for the introduction of a heptafluoropropyl group to a variety of carbonyl-containing molecules, even enolizable ones, making (Heptafluoropropyl)trimethylsilane a versatile reagent for organic synthesis.
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